Cas no 189084-56-8 (3,3',4,4'-Tetrabromodiphenyliodinium Chloride)

• Product Name: 3,3',4,4'-Tetrabromodiphenyliodinium Chloride
• CAS No: 189084-56-8
• MF: C₁₂H₆Br₄ClI
• MW: 632.149511814117
• CID: 3844778
• PubChem ID: 85724366
• Update Time: 2025-06-08

3,3',4,4'-Tetrabromodiphenyliodinium Chloride Chemical and Physical Properties

Names and Identifiers

• Iodonium, bis(3,4-dibromophenyl)-, chloride
• bis(3,4-Dibromophenyl)iodinium Chloride
• 189084-56-8
• 3,3',4,4'-Tetrabromodiphenyliodinium Chloride

• Inchi： 1S/C12H6Br4I.ClH/c13-9-3-1-7(5-11(9)15)17-8-2-4-10(14)12(16)6-8;/h1-6H;1H/q+1;/p-1
• InChI Key： SMPKNTNOFVJMIP-UHFFFAOYSA-M
• SMILES： [I+](C1C=CC(=C(C=1)Br)Br)C1C=CC(=C(C=1)Br)Br.[Cl-]

Computed Properties

• Exact Mass: 631.58953Da
• Monoisotopic Mass: 627.59363Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on 3,3',4,4'-Tetrabromodiphenyliodinium Chloride

Introduction to 3,3',4,4'-Tetrabromodiphenyliodinium Chloride (CAS No. 189084-56-8) and Its Applications in Modern Chemistry

3,3',4,4'-Tetrabromodiphenyliodinium Chloride, identified by the chemical formula CAS No. 189084-56-8, is a specialized compound that has garnered significant attention in the field of advanced materials and chemical synthesis. This organoiodine derivative, characterized by its brominated biphenyl structure and cationic iodine center, exhibits unique electronic and photophysical properties that make it a valuable candidate for various industrial and research applications.

The molecular structure of 3,3',4,4'-Tetrabromodiphenyliodinium Chloride consists of a central iodine atom coordinated to two brominated biphenyl rings. The presence of multiple bromine atoms enhances its stability and reactivity, making it particularly useful in cross-coupling reactions and as a building block for more complex molecular architectures. The cationic nature of the compound also contributes to its solubility in polar organic solvents, facilitating its use in solution-based processes.

In recent years, 3,3',4,4'-Tetrabromodiphenyliodinium Chloride has been extensively studied for its potential applications in organic electronics. Its brominated aromatic system imparts excellent electron-withdrawing properties, which are beneficial for designing materials with high charge transport capabilities. Researchers have explored its use in the fabrication of organic light-emitting diodes (OLEDs), where it serves as an efficient host material due to its ability to stabilize excitons and enhance luminescence efficiency.

Furthermore, the compound has shown promise in the field of photovoltaics. The extended π-conjugation system of the brominated biphenyl rings allows for effective absorption of visible light, while the iodine center facilitates charge separation processes. These attributes make 3,3',4,4'-Tetrabromodiphenyliodinium Chloride a promising candidate for use in dye-sensitized solar cells (DSSCs) and other photovoltaic devices.

Recent advancements in polymer chemistry have also highlighted the utility of 3,3',4,4'-Tetrabromodiphenyliodinium Chloride as a monomer or dopant in conductive polymers. Its incorporation into polymeric matrices enhances the electrical conductivity and thermal stability of the materials, opening up possibilities for applications in flexible electronics and wearable devices. The bromine atoms further improve the compatibility of the compound with other polymer additives, ensuring uniform dispersion and optimal performance.

The synthesis of 3,3',4,4'-Tetrabromodiphenyliodinium Chloride typically involves a multi-step process starting from commercially available biphenyl derivatives. The bromination step is carried out using halogenating agents such as N-bromosuccinimide (NBS), followed by quaternization to introduce the iodine center. The final product is isolated through crystallization or precipitation techniques, yielding high-purity material suitable for further applications.

In conclusion, 3,3',4,4'-Tetrabromodiphenyliodinium Chloride (CAS No. 189084-56-8) is a versatile compound with a wide range of potential applications in modern chemistry. Its unique structural and electronic properties make it an indispensable tool for researchers working in organic electronics, photovoltaics, and polymer science. As research continues to uncover new uses for this compound, its importance in advancing technological innovations is set to grow even further.